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Introduction
YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered

significant interest for its potent anabolic effects on muscle and bone tissue. Unlike traditional

anabolic steroids, YK11 exhibits a unique mechanism of action, acting as a partial agonist of

the androgen receptor and as a myostatin inhibitor by increasing the expression of follistatin.[1]

Due to its performance-enhancing potential, YK11 is prohibited by the World Anti-Doping

Agency (WADA).[2] This document provides detailed analytical methods for the detection of

YK11 and its metabolites in various biological matrices and dietary supplements, intended to

support research, drug development, and anti-doping efforts.

Given that YK11 undergoes extensive metabolism in the body, the parent compound is often

not detectable in urine samples.[3][4] Therefore, analytical methods primarily target its

metabolites. The most promising urinary metabolites for detection are the glucuronidated forms

of 5β-19-nor-pregnane-3α,17β,20-triol and 5β-19-nor-pregnane-3α,17β-diol-20-one.[4][5]

Unconjugated and sulfated metabolites have also been identified and can serve as additional

markers.[4]

Signaling Pathway of YK11
YK11's primary mechanism of action involves partial agonism of the androgen receptor (AR).

Upon entering the cell, YK11 binds to the AR in the cytoplasm. This binding event triggers a
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conformational change in the receptor, leading to its dissociation from heat shock proteins

(HSPs). The YK11-AR complex then translocates to the nucleus, where it binds to androgen

response elements (AREs) on the DNA, modulating the transcription of target genes.

Additionally, YK11 has been shown to significantly increase the production of follistatin, a

natural antagonist of myostatin. Myostatin is a protein that negatively regulates muscle growth.

By inhibiting myostatin, YK11 promotes muscle hypertrophy.
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Analytical Methods
The detection of YK11 and its metabolites is primarily achieved through chromatographic

techniques coupled with mass spectrometry. Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) are the most

commonly employed methods.

Experimental Workflow
A general workflow for the analysis of YK11 metabolites in urine is depicted below. This

process typically involves sample collection, enzymatic hydrolysis to cleave conjugated
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metabolites, solid-phase extraction (SPE) for sample clean-up and concentration, followed by

instrumental analysis.

Analytical Workflow for YK11 Metabolites in Urine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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